(E)-5-(2-methoxybenzylidene)-2-(o-tolylamino)thiazol-4(5H)-one

• IUPAC Name: (5E)-5-[(2-methoxyphenyl)methylidene]-2-(2-methylphenyl)imino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C18H16N2O2S/c1-12-7-3-5-9-14(12)19-18-20-17(21)16(23-18)11-13-8-4-6-10-15(13)22-2/h3-11H,1-2H3,(H,19,20,21)/b16-11+
• InChI Key: ZDTXNMROYJOECE-LFIBNONCSA-N
• Canonical SMILES: CC1=CC=CC=C1N=C2NC(=O)C(=CC3=CC=CC=C3OC)S2
• Isomeric SMILES: CC1=CC=CC=C1N=C2NC(=O)/C(=C\C3=CC=CC=C3OC)/S2
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

(E)-5-(2-methoxybenzylidene)-2-(o-tolylamino)thiazol-4(5H)-one, also known as MTOB, is a thiazolone derivative that has been the subject of extensive scientific research. MTOB has shown promising results in various studies as a potential therapeutic agent for a wide range of diseases, including cancer, diabetes, and inflammation.

Scientific Research Applications

Environmental Impacts of Similar Compounds

Research on parabens, which share some structural features with the specified compound, highlights concerns about their presence in aquatic environments due to their widespread use in consumer products. Studies suggest that despite wastewater treatments, parabens persist at low concentrations in effluents, leading to their ubiquity in surface water and sediments. The potential for these compounds to act as weak endocrine disrupters raises questions about their environmental impact, underscoring the need for further studies on their fate and behavior in aquatic settings (Haman et al., 2015).

Antioxidant Applications of Redox Mediators

The use of redox mediators in conjunction with oxidoreductive enzymes presents a novel approach to the remediation of organic pollutants, including those similar to the compound of interest. This method enhances the degradation efficiency of recalcitrant compounds, pointing to potential applications in wastewater treatment and environmental remediation (Husain & Husain, 2007).

Molecular and Functional Imaging Studies

While not directly related, studies on the binding of serotonergic hallucinogens to receptors and their effects on cerebral metabolism may inform research on related compounds. Such investigations offer insights into the molecular mechanisms underlying the physiological effects of these compounds, potentially guiding future research on similar molecules (Cumming et al., 2021).

Synthesis and Biological Importance of Thiazolidinones

Thiazolidinones, a class of compounds that include the specified molecule, have been extensively studied for their pharmacological properties. Research on their synthesis and the exploration of their biological activities underscores the potential of these compounds in drug development. This body of work highlights the versatility of thiazolidinones as scaffolds for the creation of new therapeutic agents, pointing to the ongoing interest in exploiting their medicinal chemistry (ArunlalV. et al., 2015).